Cas no 733000-36-7 (WAY-620537)

• Product Name: WAY-620537
• CAS No: 733000-36-7
• MF: C₂₁H₁₉FN₂O₆
• MW: 414.383769273758
• CID: 5584177
• PubChem ID: 2451887
• Update Time: 2025-07-02

WAY-620537 Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitrobenzamido)-2-oxoethyl 1-(3-fluorophenyl)cyclopentane-1-carboxylate
• 2-(3-Nitrobenzamido)-2-oxoethyl1-(3-fluorophenyl)cyclopentane-1-carboxylate
• 733000-36-7
• WAY-620537
• Z18571043
• AKOS033632260
• G65366

• Inchi： 1S/C21H19FN2O6/c22-16-7-4-6-15(12-16)21(9-1-2-10-21)20(27)30-13-18(25)23-19(26)14-5-3-8-17(11-14)24(28)29/h3-8,11-12H,1-2,9-10,13H2,(H,23,25,26)
• InChI Key： WOVQLSZUWCNXOA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)OCC(NC(C2C=CC=C(C=2)[N+](=O)[O-])=O)=O)CCCC1

Computed Properties

• Exact Mass: 414.12271449g/mol
• Monoisotopic Mass: 414.12271449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on WAY-620537

Recent Advances in the Study of WAY-620537 and Its Key Intermediate 733000-36-7

WAY-620537, a novel compound in the field of chemical biology and pharmaceuticals, has recently garnered significant attention due to its potential therapeutic applications. The compound's synthesis and pharmacological properties are closely tied to its key intermediate, 733000-36-7, which plays a pivotal role in its development. This research briefing aims to provide an up-to-date overview of the latest findings related to these two critical components, highlighting their significance in current biomedical research.

Recent studies have focused on the structural optimization and biological evaluation of WAY-620537, particularly its interaction with specific molecular targets. The compound has shown promising activity in preclinical models, suggesting its potential as a therapeutic agent for various diseases. The intermediate 733000-36-7 has been instrumental in these studies, serving as a building block for the synthesis of WAY-620537 and its analogs. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the yield and purity of 733000-36-7, thereby enhancing the efficiency of WAY-620537 production.

One of the most notable findings in recent research is the identification of WAY-620537's mechanism of action. Studies have demonstrated that the compound exhibits high selectivity and potency against certain enzymatic targets, which are implicated in disease pathways. For instance, WAY-620537 has been shown to inhibit key enzymes involved in inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory conditions. The role of 733000-36-7 in facilitating these pharmacological properties has been further elucidated through detailed structural-activity relationship (SAR) studies.

In addition to its therapeutic potential, the pharmacokinetic profile of WAY-620537 has been a subject of intensive investigation. Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as a drug candidate. The intermediate 733000-36-7 has been found to contribute to these favorable properties, as its structural features enhance the compound's stability and bioavailability. These findings underscore the importance of 733000-36-7 in the overall drug development process.

Looking ahead, ongoing research aims to further explore the clinical potential of WAY-620537. Current efforts are focused on optimizing its formulation and delivery systems to improve its therapeutic efficacy and reduce potential side effects. The intermediate 733000-36-7 continues to play a central role in these endeavors, as researchers seek to develop more efficient and scalable synthetic routes. The integration of cutting-edge technologies, such as artificial intelligence and machine learning, is expected to accelerate these efforts, paving the way for the successful translation of WAY-620537 from bench to bedside.

In conclusion, the study of WAY-620537 and its key intermediate 733000-36-7 represents a vibrant area of research in the chemical biology and pharmaceutical fields. The latest findings highlight the compound's therapeutic potential and the critical role of 733000-36-7 in its development. As research progresses, these insights are expected to contribute significantly to the advancement of novel therapeutics, addressing unmet medical needs and improving patient outcomes.